Cas no 2228474-11-9 (4-methoxy-N,N-dimethyl-5-(oxiran-2-yl)methyl-1,3-thiazol-2-amine)

• Product Name: 4-methoxy-N,N-dimethyl-5-(oxiran-2-yl)methyl-1,3-thiazol-2-amine
• CAS No: 2228474-11-9
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 5963602
• PubChem ID: 165970791
• Update Time: 2025-10-21

4-methoxy-N,N-dimethyl-5-(oxiran-2-yl)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N,N-dimethyl-5-(oxiran-2-yl)methyl-1,3-thiazol-2-amine
• 2228474-11-9
• 4-methoxy-N,N-dimethyl-5-[(oxiran-2-yl)methyl]-1,3-thiazol-2-amine
• EN300-1753095

• Inchi： 1S/C9H14N2O2S/c1-11(2)9-10-8(12-3)7(14-9)4-6-5-13-6/h6H,4-5H2,1-3H3
• InChI Key： QFJZISFQZZLINU-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(=C1CC1CO1)OC

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.1Ų

Additional information on 4-methoxy-N,N-dimethyl-5-(oxiran-2-yl)methyl-1,3-thiazol-2-amine

4-Methoxy-N,N-Dimethyl-5-(Oxiran-2-Yl)Methyl-1,3-Thiazol-2-Amine: A Comprehensive Overview

The compound with CAS No. 2228474-11-9, known as 4-methoxy-N,N-dimethyl-5-(oxiran-2-yl)methyl-1,3-thiazol-2-amine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule is a derivative of the thiazole class, which is widely recognized for its versatility in drug design and material science.

Thiazole derivatives have been extensively studied for their ability to modulate various biological pathways, making them valuable in the development of therapeutic agents. The oxiran-2-yl group attached to the thiazole ring introduces additional functionality, enhancing the compound's reactivity and bioavailability. Recent studies have highlighted the potential of this compound in antimicrobial and anti-inflammatory applications, where its unique structure plays a pivotal role in targeting specific molecular mechanisms.

The synthesis of 4-methoxy-N,N-dimethyl-5-(oxiran-2-yl)methyl-1,3-thiazol-2-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to improve yield and purity, ensuring that the compound can be produced on a larger scale for further testing and commercialization.

One of the most promising aspects of this compound is its ability to interact with biological targets such as enzymes and receptors with high specificity. For instance, recent findings suggest that it exhibits potent inhibitory activity against certain kinases involved in inflammatory processes. This makes it a strong candidate for the development of novel anti-inflammatory drugs, particularly for conditions like arthritis and neuroinflammation.

In addition to its pharmacological applications, 4-methoxy-N,N-dimethyl-5-(oxiran-2-yl)methyl-1,3-thiazol-2-amine has shown potential in materials science due to its ability to form stable complexes with metal ions. This property could be exploited in the creation of advanced materials for catalysis or sensing applications.

Looking ahead, further research is needed to fully elucidate the mechanism of action of this compound and to explore its efficacy in preclinical models. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in unlocking the full potential of this versatile molecule.